Cas no 101622-52-0 (N-benzyl-2-chloro-7-methylpurin-6-amine)
101622-52-0 structure
Product Name:N-benzyl-2-chloro-7-methylpurin-6-amine
CAS No:101622-52-0
MF:C13H12ClN5
MW:273.720880508423
CID:1130140
PubChem ID:57346160
Update Time:2025-04-20
N-benzyl-2-chloro-7-methylpurin-6-amine Chemical and Physical Properties
Names and Identifiers
-
- N-benzyl-2-chloro-7-methylpurin-6-amine
- 2-CHLORO-6-BENZYLAMINO-7-METHYLPURINE
- 6-Benzylamino-2-chloro-7-methylpurine
- 101622-52-0
- 7H-Purin-6-amine, 2-chloro-7-methyl-N-(phenylmethyl)-
- DTXSID10721118
- N-Benzyl-2-chloro-7-methyl-7H-purin-6-amine
-
- Inchi: 1S/C13H12ClN5/c1-19-8-16-12-10(19)11(17-13(14)18-12)15-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,15,17,18)
- InChI Key: GSVMRXOEBNSTRI-UHFFFAOYSA-N
- SMILES: ClC1N=C2C(=C(N=1)NCC1C=CC=CC=1)N(C)C=N2
Computed Properties
- Exact Mass: 273.07836
- Monoisotopic Mass: 273.0781231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 55.6Ų
Experimental Properties
- Density: 1.40
- PSA: 55.63
N-benzyl-2-chloro-7-methylpurin-6-amine Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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